Cas no 1214336-11-4 (5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoic acid)

• Product Name: 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoic acid
• CAS No: 1214336-11-4
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4791579
• Update Time: 2023-08-17

5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-2-(trifluoromethyl)benzoic acid
• 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-4-3-8(6-10(11)12(18)19)9-2-1-5-17-7-9/h1-7H,(H,18,19)
• InChI Key： VQSBVBLLFBMWBI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=NC=CC=2)=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2